Cas no 2309307-94-4 (1-[(4-methoxyphenyl)methyl]-3-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}urea)

• Product Name: 1-[(4-methoxyphenyl)methyl]-3-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}urea
• CAS No: 2309307-94-4
• MF: C₁₆H₁₇N₅O₂S
• MW: 343.403481245041
• CID: 5339230
• Update Time: 2025-06-15

1-[(4-methoxyphenyl)methyl]-3-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybenzyl)-3-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)urea
• 1-[(4-methoxyphenyl)methyl]-3-[(1-thiophen-3-yltriazol-4-yl)methyl]urea
• 1-[(4-methoxyphenyl)methyl]-3-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}urea

• Inchi： 1S/C16H17N5O2S/c1-23-15-4-2-12(3-5-15)8-17-16(22)18-9-13-10-21(20-19-13)14-6-7-24-11-14/h2-7,10-11H,8-9H2,1H3,(H2,17,18,22)
• InChI Key： RRSLNVRKGHQIBZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)N1C=C(CNC(NCC2C=CC(=CC=2)OC)=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 406
• XLogP3: 1.5
• Topological Polar Surface Area: 109

Additional information on 1-[(4-methoxyphenyl)methyl]-3-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}urea

Exploring the Chemistry and Applications of 1-[(4-methoxyphenyl)methyl]-3-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}urea (CAS No. 2309307-94-4)

The compound 1-[(4-methoxyphenyl)methyl]-3-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}urea, identified by its CAS No. 2309307-94-4, represents a fascinating intersection of organic chemistry and pharmaceutical research. This urea derivative, featuring a thiophene-triazole core and a 4-methoxyphenyl moiety, has garnered attention for its potential in drug discovery and material science. Its unique structure combines aromatic heterocycles with a urea linkage, making it a subject of interest for researchers exploring small-molecule inhibitors, bioconjugation, and supramolecular chemistry.

In recent years, the demand for triazole-based compounds like this urea derivative has surged due to their versatility in medicinal chemistry. The 1,2,3-triazole ring, in particular, is celebrated for its stability, hydrogen-bonding capacity, and role in click chemistry applications. Coupled with the thiophene group—a common motif in bioactive molecules—this compound aligns with trends in fragment-based drug design and targeted therapeutics. Researchers are investigating its potential interactions with enzymes or receptors, leveraging computational tools like molecular docking to predict binding affinities.

The synthesis of 1-[(4-methoxyphenyl)methyl]-3-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}urea typically involves multi-step organic reactions, including Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) to form the triazole ring. This method, a cornerstone of click chemistry, ensures high yields and selectivity. The 4-methoxyphenyl group, introduced via alkylation or reductive amination, contributes to the compound’s lipophilicity, a critical factor in drug permeability studies. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity.

Beyond pharmaceuticals, this compound’s thiophene-triazole-urea architecture holds promise in materials science. Its ability to form hydrogen-bonded networks could inspire innovations in polymers or sensors. For instance, its π-conjugated system might enhance electron transport in organic semiconductors, a hot topic in flexible electronics. Startups and academic labs are increasingly patenting similar structures for optoelectronic devices, reflecting broader industry shifts toward sustainable materials.

From an SEO perspective, queries like "urea derivatives in drug discovery" or "thiophene-triazole applications" highlight user interest in this niche. Addressing these topics, this article underscores the compound’s relevance to green chemistry—another trending keyword—by noting its potential for atom-efficient synthesis. Moreover, its CAS No. 2309307-94-4 serves as a critical identifier for procurement and regulatory compliance, often searched by chemical suppliers.

In conclusion, 1-[(4-methoxyphenyl)methyl]-3-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}urea exemplifies the synergy between structural complexity and functional adaptability. Whether as a pharmacophore or a material precursor, its study bridges gaps across disciplines, answering modern challenges in health and technology. Future research may explore its structure-activity relationships (SAR) or scale-up synthesis—key areas for peer-reviewed publications and industry collaboration.